Cas no 446270-61-7 (4-(difluoromethoxy)-3,5-dimethoxybenzaldehyde)

• Product Name: 4-(difluoromethoxy)-3,5-dimethoxybenzaldehyde
• CAS No: 446270-61-7
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 3085229
• PubChem ID: 710598
• Update Time: 2025-06-14

4-(difluoromethoxy)-3,5-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-3,5-dimethoxybenzaldehyde
• Z56347429
• MFCD02656321
• SCHEMBL138188
• SR-01000253735
• SR-01000253735-1
• G56245
• EN300-10541
• Cambridge id 7182384
• CS-0230736
• AKOS000297098
• 446270-61-7

• Inchi： 1S/C10H10F2O4/c1-14-7-3-6(5-13)4-8(15-2)9(7)16-10(11)12/h3-5,10H,1-2H3
• InChI Key： CDASCEKDGKTDOL-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(C=O)=CC=1OC)OC)F

Computed Properties

• Exact Mass: 232.05471512Da
• Monoisotopic Mass: 232.05471512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(difluoromethoxy)-3,5-dimethoxybenzaldehyde

Recent Advances in the Research of 4-(Difluoromethoxy)-3,5-dimethoxybenzaldehyde (CAS: 446270-61-7)

4-(Difluoromethoxy)-3,5-dimethoxybenzaldehyde (CAS: 446270-61-7) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-(difluoromethoxy)-3,5-dimethoxybenzaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The study demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in improved pharmacokinetic properties.

Another significant advancement was reported in the field of agrochemicals, where 4-(difluoromethoxy)-3,5-dimethoxybenzaldehyde was utilized as a building block for the synthesis of novel herbicides. A study published in Pest Management Science revealed that derivatives of this compound showed enhanced herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. The researchers attributed this selectivity to the compound's unique difluoromethoxy group, which plays a critical role in its mode of action.

Further investigations into the chemical properties of 4-(difluoromethoxy)-3,5-dimethoxybenzaldehyde have also been conducted. A recent article in Organic Letters detailed a novel synthetic route for this compound, emphasizing its scalability and cost-effectiveness. The study highlighted the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to minimize environmental impact. These advancements are expected to facilitate the large-scale production of this compound for industrial applications.

In addition to its synthetic applications, 4-(difluoromethoxy)-3,5-dimethoxybenzaldehyde has garnered attention for its potential therapeutic benefits. A preclinical study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's neuroprotective effects in models of neurodegenerative diseases. The results indicated that derivatives of this compound could mitigate oxidative stress and inflammation in neuronal cells, offering a promising avenue for the treatment of conditions such as Alzheimer's disease.

In conclusion, 4-(difluoromethoxy)-3,5-dimethoxybenzaldehyde (CAS: 446270-61-7) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its versatility as a synthetic intermediate, combined with its potential therapeutic and herbicidal applications, underscores its importance in the field. Future research is expected to further explore its mechanisms of action and optimize its derivatives for clinical and industrial use.